molecular formula C12H14N2O3 B8383574 4-Amino-5-methoxy-1-methylindole-2-carboxylic acid methyl ester

4-Amino-5-methoxy-1-methylindole-2-carboxylic acid methyl ester

Cat. No.: B8383574
M. Wt: 234.25 g/mol
InChI Key: BXVNMSZPUHWCHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-5-methoxy-1-methylindole-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N2O3

Molecular Weight

234.25 g/mol

IUPAC Name

methyl 4-amino-5-methoxy-1-methylindole-2-carboxylate

InChI

InChI=1S/C12H14N2O3/c1-14-8-4-5-10(16-2)11(13)7(8)6-9(14)12(15)17-3/h4-6H,13H2,1-3H3

InChI Key

BXVNMSZPUHWCHF-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C1C(=O)OC)C(=C(C=C2)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 9 (1.0 g, 3.78 mmol) in anhydrous methanol (90 mL) was added 10%Pd/C (150 mg) suspended in anhydrous methanol (15 mL) followed by ammonium formate (1.10 g, 17.4 mmol). The reaction mixture was stirred for 1 h, filtered through celite and the methanol removed. The residue was taken up in CH2Cl2/H2O and extracted with CH2Cl2 (3×). The combined organic layers were dried over Na2SO4 and evaporated to afford 10 (595 mg, 67%) as a brown solid which was used without further purification; 1H NMR (CDCl3): δ7.21 (1H, s), 7.06 (1H, d), 6.72 (1H, d), 4.01 (3H, s), 3.90 (3H, s), 3.88 (3H, s).
Name
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mg
Type
catalyst
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Three
Name
Yield
67%

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